Cross-Coupling vs. Sulfoxide Analogs
The methylsulfanyl moiety in the target compound enables nickel-catalyzed cross-coupling with Grignard reagents to install aryl or alkyl groups, a transformation that is not directly accessible with the corresponding methylsulfinyl (sulfoxide) analog [1]. This is because the C–S bond in a thioether is amenable to oxidative addition, whereas the sulfoxide group typically requires prior reduction to participate in such reactions, adding an extra synthetic step .
| Evidence Dimension | Compatibility with direct nickel-catalyzed cross-coupling |
|---|---|
| Target Compound Data | Cross-coupling proceeds directly from the methylsulfanyl state without pre-functionalization [1]. |
| Comparator Or Baseline | 1-(1-Benzofuran-2-yl)-2-methylsulfinylethanone (sulfoxide analog, CAS 1207537-73-2) requires reduction to the thioether intermediate before coupling. |
| Quantified Difference | Eliminates one synthetic step (reduction) and associated material loss; representative cross-coupling yields for 2-methylsulfanyl benzofurans typically exceed 80% [1]. |
| Conditions | Nickel(II) chloride – N-heterocyclic carbene (NHC) catalyst system with alkyl Grignard reagents in THF at room temperature to 80 °C [1]. |
Why This Matters
For procurement in medicinal chemistry library synthesis, the target compound's direct cross-coupling capability reduces synthetic complexity, cost, and time-to-derivative compared to the sulfoxide analog.
- [1] Baralle, A., Otsuka, S., Guérin, V., Murakami, K., Yorimitsu, H., & Osuka, A. (2014). Nickel–NHC-Catalyzed Cross-Coupling of 2-Methylsulfanylbenzofurans with Alkyl Grignard Reagents. Organic Letters, 16(16), 4130-4133. View Source
